Cas no 2228662-20-0 (3-(2-chloro-5-fluorophenyl)-3,3-difluoropropan-1-amine)

• Product Name: 3-(2-chloro-5-fluorophenyl)-3,3-difluoropropan-1-amine
• CAS No: 2228662-20-0
• MF: C₉H₉ClF₃N
• MW: 223.622671842575
• CID: 6286848
• PubChem ID: 165641866
• Update Time: 2025-05-23

3-(2-chloro-5-fluorophenyl)-3,3-difluoropropan-1-amine Chemical and Physical Properties

Names and Identifiers

• 3-(2-chloro-5-fluorophenyl)-3,3-difluoropropan-1-amine
• EN300-1940176
• 2228662-20-0

• Inchi： 1S/C9H9ClF3N/c10-8-2-1-6(11)5-7(8)9(12,13)3-4-14/h1-2,5H,3-4,14H2
• InChI Key： JUNFIVZQMQSJOT-UHFFFAOYSA-N
• SMILES： ClC1C=CC(=CC=1C(CCN)(F)F)F

Computed Properties

• Exact Mass: 223.0375615g/mol
• Monoisotopic Mass: 223.0375615g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 14
• Rotatable Bond Count: 3
• Complexity: 189
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.5
• Topological Polar Surface Area: 26Ų

Additional information on 3-(2-chloro-5-fluorophenyl)-3,3-difluoropropan-1-amine

Introduction to 3-(2-chloro-5-fluorophenyl)-3,3-difluoropropan-1-amine (CAS No. 2228662-20-0)

3-(2-chloro-5-fluorophenyl)-3,3-difluoropropan-1-amine is a sophisticated organic compound characterized by its unique structural and functional attributes. This molecule, identified by the chemical abstracts service number CAS No. 2228662-20-0, has garnered significant attention in the field of pharmaceutical chemistry due to its potential applications in drug discovery and development. The compound’s structure incorporates both chloro and fluoro substituents on a phenyl ring, which are well-known for their ability to modulate biological activity and enhance metabolic stability. The presence of difluorine atoms in the propyl chain further contributes to its distinct chemical properties, making it a subject of interest for medicinal chemists.

The synthesis of 3-(2-chloro-5-fluorophenyl)-3,3-difluoropropan-1-amine involves a series of carefully orchestrated chemical reactions that highlight the precision required in modern organic synthesis. The introduction of the chloro and fluoro groups at specific positions on the phenyl ring requires precise control over reaction conditions to ensure high yield and purity. Additionally, the difluorine substitution in the propyl chain necessitates advanced synthetic methodologies, such as transition-metal-catalyzed cross-coupling reactions, which are essential for achieving the desired molecular architecture.

Recent advancements in computational chemistry have enabled researchers to predict the biological activity of 3-(2-chloro-5-fluorophenyl)-3,3-difluoropropan-1-amine with greater accuracy. Molecular modeling studies suggest that this compound may exhibit potent interactions with various biological targets, including enzymes and receptors involved in critical metabolic pathways. The chloro and fluoro substituents are known to influence electronic properties and binding affinity, making them valuable for designing molecules with tailored pharmacological profiles.

In the realm of drug discovery, the incorporation of fluorine atoms into pharmaceutical compounds has been extensively studied due to their ability to improve pharmacokinetic properties such as bioavailability and metabolic stability. The dual presence of fluoro groups in 3-(2-chloro-5-fluorophenyl)-3,3-difluoropropan-1-amine is particularly noteworthy, as it may confer enhanced lipophilicity and resistance to enzymatic degradation. These attributes are crucial for developing drugs that maintain efficacy over longer periods and exhibit reduced toxicity.

The structural motif of 3-(2-chloro-5-fluorophenyl)-3,3-difluoropropan-1-amine also aligns with current trends in medicinal chemistry towards designing molecules with multiple functional groups that can interact with biological systems in complex ways. Such compounds are often referred to as “multitargeted” or “polypharmacological” agents, which have shown promise in treating multifaceted diseases like cancer and inflammation. The precise arrangement of the chloro, fluoro, and difluorine substituents in this molecule suggests its potential as a building block for more complex pharmacophores.

Experimental investigations into the biological activity of 3-(2-chloro-5-fluorophenyl)-3,3-difluoropropan-1-amine have begun to reveal its potential therapeutic applications. Preliminary studies indicate that this compound may possess inhibitory effects on certain enzymes implicated in disease pathways. For instance, its structural features resemble those of known inhibitors targeting pathways involved in cancer cell proliferation and angiogenesis. While further research is needed to fully elucidate its mechanism of action, these early findings underscore its significance as a lead compound for drug development.

The role of fluorine atoms in modulating drug-receptor interactions has been well-documented in literature. In particular, the electron-withdrawing nature of fluorine can enhance binding affinity by stabilizing positive charges or hydrogen bonds. The presence of two fluoro groups in the propyl chain of 3-(2-chloro-5-fluorophenyl)-3,3-difluoropropan-1-amine is expected to amplify these effects, leading to stronger interactions with biological targets. This property makes the compound an attractive candidate for further optimization towards therapeutic agents with improved pharmacological profiles.

From a synthetic perspective, the preparation of derivatives from 3-(2-chloro-5-fluorophenyl)-3,3-difluoropropan-1-amine offers a rich ground for innovation. Researchers can modify various functional groups while retaining the core structural framework, allowing for systematic exploration of structure-activity relationships (SAR). Such modifications may lead to novel compounds with enhanced efficacy or reduced side effects. The versatility of this scaffold underscores its value as a starting point for developing new pharmaceuticals.

The integration of high-throughput screening (HTS) technologies with computational modeling has accelerated the process of identifying promising drug candidates like 3-(2-chloro-5-fluorophenyl)-3,3-difluoropropan-1-amine. By rapidly testing large libraries of compounds against biological targets, researchers can quickly assess their potential therapeutic value. This approach has been instrumental in uncovering new leads that might not have been identified through traditional methods alone.

In conclusion, 3-(2-chloro - 5 - fluoro phenyl ) - 33 - dif luoro pro pan - 1 - am ine ( CAS No . 2228662 - 20 - 0 ) represents an exciting advancement in pharmaceutical chemistry . Its unique structural features , coupled with promising preliminary biological data , position it as a valuable candidate for further exploration . As research continues , this compound is likely to contribute significantly to our understanding of drug design principles and inspire new therapeutic strategies . p >